(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine

Medicinal Chemistry Physicochemical Profiling logP
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H17NO
Molecular Weight 167.25 g/mol
Cat. No. B15265945
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine
Molecular FormulaC10H17NO
Molecular Weight167.25 g/mol
Structural Identifiers
SMILESCC(C)(C)CNCC1=CC=CO1
InChIInChI=1S/C10H17NO/c1-10(2,3)8-11-7-9-5-4-6-12-9/h4-6,11H,7-8H2,1-3H3
InChIKeyDMOBFJDABFTADF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine: Procurement Specifications, CAS 1092302-66-3, and Structural Baseline


(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine (CAS 1092302-66-3) is a secondary amine comprising a furan-2-ylmethyl moiety linked to a bulky 2,2-dimethylpropyl (neopentyl) substituent. It has the molecular formula C₁₀H₁₇NO, a molecular weight of 167.25 g/mol, and is typically supplied at 95% purity for research use . The compound is offered as a versatile small-molecule building block, with its sterically hindered neopentylamine group and heteroaromatic furan ring being the defining structural features that influence its physicochemical profile relative to other alkyl(furan-2-ylmethyl)amine analogs .

Sterically hindered neopentylamine synthon
Furan-2-ylmethyl heterocycle for SAR exploration
Research-grade purity profile

Why (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine Cannot Be Interchanged with Other Alkyl(furan-2-ylmethyl)amines in Structure-Activity Programs


Secondary amines of the furan-2-ylmethyl class are not interchangeable building blocks because even subtle alterations in the N-alkyl substituent can produce measurable shifts in lipophilicity, steric bulk, and hydrogen-bonding capacity that directly impact partitioning behavior and binding interactions . For example, replacing the 2,2-dimethylpropyl (neopentyl) group of (2,2-dimethylpropyl)(furan-2-ylmethyl)amine with a tert-butyl group yields a compound with a higher computed logP (2.56 vs 2.42) and a lower molecular weight (153.2 vs 167.3 g/mol), confirming that the branching topology of the alkyl chain materially influences the physicochemical profile and, by extension, the compound's performance in downstream synthesis or biological screening . Users who substitute generic furan-2-ylmethyl amines without verifying these parameters risk introducing uncontrolled variability in logD, solubility, and target engagement.

Lipophilicity Shift
Tert-butyl analog shows higher logP (2.56 vs 2.42), which may alter partitioning and binding behavior.
Molecular Weight Difference
The neopentyl compound adds +14 Da vs. the tert-butyl isostere, potentially shifting passive permeability and binding kinetics.
Conformational Flexibility
An extra rotatable bond (3 vs 2) introduces greater conformational sampling, which may not reproduce rigid-analog binding modes.

Head-to-Head Physicochemical Differentiation of (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. Its Closest Alkyl Analogs


Lipophilicity (LogP) Comparison of (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. N-(tert-Butyl)-N-(2-furylmethyl)amine

The target compound exhibits a computed logP (XLogP3) of 2.42, compared to 2.56 for the tert-butyl analog N-(tert-butyl)-N-(2-furylmethyl)amine . The ΔlogP of –0.14 indicates that the neopentyl substitution reduces lipophilicity relative to the tert-butyl isostere, which may translate to improved aqueous solubility and a distinct pharmacokinetic profile.

Lipophilicity (LogP)
Data to verify
Target XLogP3 = 2.42
tert-Butyl analog = 2.56
ΔlogP = –0.14
Lower logP may alter aqueous solubility and membrane partitioning context.
Computed XLogP3; identical algorithm.
Medicinal Chemistry Physicochemical Profiling logP

Molecular Weight and Heavy Atom Count: (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. N-(tert-Butyl)-N-(2-furylmethyl)amine

The molecular weight of (2,2-dimethylpropyl)(furan-2-ylmethyl)amine is 167.25 g/mol versus 153.22 g/mol for the tert-butyl analog . This +14.0 Da difference arises from the additional methylene group in the neopentyl chain and can influence passive permeability and target binding kinetics.

Molecular Weight
Data to verify
167.25 g/mol
vs. 153.22 g/mol
ΔMW = +14.03 g/mol
Higher MW may shift passive permeability and fragment lead-likeness context.
One additional CH₂ group; same backbone.
Fragment-Based Drug Design Lead Optimization Molecular Weight

Rotatable Bonds and Topological Polar Surface Area: (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. N-(tert-Butyl)-N-(2-furylmethyl)amine

Both compounds possess identical topological polar surface area (TPSA = 25.2 Ų) and hydrogen-bond donor/acceptor counts (1 donor, 2 acceptors). However, the target compound has three rotatable bonds versus two for the tert-butyl analog, owing to the linear neopentyl chain . The additional rotatable bond increases conformational flexibility, which can enhance binding adaptability but may incur an entropic penalty upon target engagement.

Rotatable Bonds & TPSA
Data to verify
Rotatable bonds: 3 vs 2
TPSA identical: 25.2 Ų
Increased flexibility may support adaptive binding, but adds entropic cost.
Computed from SMILES; identical HBD/HBA.
Drug Design Physicochemical Properties TPSA

Recommended Application Scenarios for (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine Based on Differential Physicochemical Evidence


Medicinal Chemistry Lead Optimization Requiring Controlled Lipophilicity Reduction

When a lead series based on N-(tert-butyl)-N-(2-furylmethyl)amine shows excessive lipophilicity (logP > 2.5) leading to poor solubility or high metabolic clearance, (2,2-dimethylpropyl)(furan-2-ylmethyl)amine offers a direct replacement that lowers logP by 0.14 units while retaining the core furan-amine scaffold . This modest but quantifiable shift can improve developability without drastically altering the pharmacophore.

Fragment-Based Screening Libraries Seeking Increased Conformational Diversity

The three rotatable bonds of (2,2-dimethylpropyl)(furan-2-ylmethyl)amine provide greater conformational flexibility than the two rotatable bonds in the tert-butyl analog . This makes it a preferred fragment when screening against targets with shallow or adaptive binding sites, where conformational sampling can reveal cryptic pockets not accessible to more rigid analogs.

Synthetic Chemistry Building Block for Sterically Demanding Couplings

The neopentylamine substructure in (2,2-dimethylpropyl)(furan-2-ylmethyl)amine introduces steric hindrance at the nitrogen center that is distinct from the tert-butyl group, potentially directing regioselective N-functionalization or protecting the amine during subsequent synthetic steps. Its commercial availability at 95% purity from multiple vendors facilitates scale-up without custom synthesis .

Application
Selection Property
Validation Focus
Lead optimization, lower lipophilicity
LogP differentiation context
Measured logP shift vs tert-butyl analog
Fragment library, adaptive binding sites
Conformational flexibility profile
Rotatable bond count context
Sterically directed amine coupling
Steric hindrance from neopentyl group
Regioselective functionalization context
Quote Request

Request a Quote for (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.